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Compound of Interest

Compound Name: 3-Chloro-6-hydrazinopyridazine

Cat. No.: B091096

An In-depth Technical Guide to 3-Chloro-6-hydrazinopyridazine: Chemical Properties and
Structure

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of 3-chloro-6-hydrazinopyridazine. This versatile heterocyclic compound
serves as a crucial intermediate in the development of novel pharmaceutical and agrochemical
agents.[1] Its unique molecular architecture allows for a wide range of chemical modifications,
making it a valuable building block in medicinal chemistry.[1][2]

Chemical Identity and Properties

3-Chloro-6-hydrazinopyridazine is a heterocyclic organic compound with the molecular
formula C4H5CIN4.[2][3] It is recognized for its utility in synthesizing various bioactive
molecules.[2] The presence of a chlorinated pyridazine ring enhances its reactivity, making it a
valuable intermediate.[1]

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 3-chloro-6-hydrazinylpyridazine[3]

CAS Number 17284-97-8[4]

Molecular Formula C4H5CIN4[3][4]

InChl Key FXYQRYGWWZKUFV-UHFFFAOYSA-N[3][4]
SMILES NNC1=CC=C(CI)N=N1[3][4]

PubChem CID 100787[5]

Table 2: Physicochemical Properties

Property Value

Molecular Weight 144.56 g/mol [4]

Appearance White to cream to pale brown powder[3]
Melting Point 137-141 °C[4][6]

Boiling Point (Predicted) 271.0 £ 23.0 °C[6]

Density (Predicted) 1.63 + 0.1 g/cm3[6]

pKa (Predicted) 5.34 + 0.20[6]

Keep in a dark place, under an inert
Storage Temperature atmosphere, and store in a freezer under
-20°C[6]

Chemical Structure

The structure of 3-chloro-6-hydrazinopyridazine consists of a pyridazine ring substituted with
a chlorine atom at the 3-position and a hydrazine group at the 6-position.[2] The 3-chloro-6-
hydrazinylpyridazine unit is planar.[7]

Caption: Molecular structure of 3-chloro-6-hydrazinopyridazine.
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Experimental Protocols
Synthesis of 3-chloro-6-[2-(propan-2-
ylidene)hydrazinyl]pyridazine

This protocol describes the synthesis of a derivative of 3-chloro-6-hydrazinopyridazine.
Methodology:

 Dissolve 3-chloro-6-hydrazinylpyridazine (0.5 g, 3.46 mmol) in acetone.

» Reflux the solution for 15 minutes.

« Distill off the unreacted acetone to obtain the crude material.

o Recrystallize the product from alcohol to yield colorless needles of 3-chloro-6-[2-(propan-2-
ylidene)hydrazinyl]pyridazine.[7]
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Product: 3-chloro-6-[2-(propan-2-ylidene)hydrazinyl]pyridazine

Click to download full resolution via product page

Caption: Synthesis workflow for a derivative.

Synthesis of 3-chloro-6-(1H-pyrazol-1-yl)pyridazine

This protocol outlines the synthesis of another derivative, highlighting the reactivity of the
hydrazine group.

Methodology:

¢ Dissolve 3-chloro-6-hydrazinylpyridazine (0.5 g, 3.46 mmol) in ethanol (15 ml).
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» Add malondialdehyde bis-(diethylacetal) (0.327 g, 3.46 mmol) dropwise with continuous
stirring.

e Add a few drops of acetic acid as a catalyst.
» Reflux the solution for 2 hours, monitoring the reaction by TLC.
o After completion, precipitate the product by adding water.

« Filter the precipitate, dry it, and collect the colorless needles of 3-chloro-6-(1H-pyrazol-1-
ylpyridazine.[8]

Reactants:
- 3-Chloro-6-hydrazinylpyridazine
- Malondialdehyde bis-(diethylacetal)
- Ethanol (solvent)
- Acetic acid (catalyst)

:

Reflux for 2 hours

LC monitoring

Precipitate with water

'

Filter and dry the precipitate

Final Product:

3-chloro-6-(1H-pyrazol-1-yl)pyridazine

Click to download full resolution via product page

Caption: Reaction scheme for pyrazole synthesis.
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Reactivity and Applications

3-Chloro-6-hydrazinopyridazine is a key intermediate in the synthesis of various heterocyclic
compounds. The hydrazine moiety is particularly reactive and can undergo condensation
reactions with various carbonyl compounds to form hydrazones, which can then be cyclized to
afford a variety of heterocyclic systems. The chlorine atom can be displaced by various
nucleophiles, further increasing the synthetic utility of this compound.

Its derivatives have been investigated for a range of biological activities, making it a compound
of interest in drug discovery and development.[2] It serves as a precursor in the synthesis of
herbicides and pesticides, contributing to crop protection.[1]

Safety and Handling

3-Chloro-6-hydrazinopyridazine is harmful if swallowed and causes skin and serious eye
irritation.[9][10] It may also cause respiratory irritation and may cause an allergic skin reaction.
[9][10]

Precautionary Measures:

Handle in a well-ventilated area.[11]

Wear protective gloves, clothing, and eye/face protection.[9][11]

Avoid breathing dust.[9][11]

Wash hands and any exposed skin thoroughly after handling.[9][11]

Store in a cool, dry, and well-ventilated place with containers tightly closed.[9][11]

In case of accidental exposure, it is crucial to seek medical attention. For spills, use dry clean-
up procedures and avoid generating dust.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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